Cas no 1690706-33-2 (4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine)

• Product Name: 4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine
• CAS No: 1690706-33-2
• MF: C₈H₆Br₂N₂OS
• MW: 338.019038677216
• CID: 6326008
• PubChem ID: 103415241
• Update Time: 2025-05-19

4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-3603145
• 4,6-Dibromo-7-methoxybenzo[d]thiazol-2-amine
• Z1836653683
• 4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine
• 1690706-33-2

• Inchi： 1S/C8H6Br2N2OS/c1-13-6-4(10)2-3(9)5-7(6)14-8(11)12-5/h2H,1H3,(H2,11,12)
• InChI Key： XFPSAXPOBRWUCB-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C2=C1N=C(N)S2)OC)Br

Computed Properties

• Exact Mass: 337.85471g/mol
• Monoisotopic Mass: 335.85676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.4Ų

Additional information on 4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine

Comprehensive Overview of 4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine (CAS No. 1690706-33-2)

4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine (CAS No. 1690706-33-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This benzothiazole derivative features a dibromo-substituted aromatic ring, coupled with a methoxy group and an amine functionality, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial agents and anticancer therapies, aligning with the growing demand for novel therapeutic compounds.

The compound's molecular structure (C₈H₆Br₂N₂OS) offers exceptional reactivity, enabling modifications for targeted applications. Its heterocyclic core is a key motif in medicinal chemistry, often associated with bioactivity and metabolic stability. Recent studies highlight its role in inhibiting specific enzymes or pathways, which is critical for addressing drug-resistant infections—a pressing global health concern. As the scientific community prioritizes sustainable chemistry, this compound's synthetic pathways are also being optimized for green synthesis methods, reducing environmental impact.

In agrochemical applications, 4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine serves as a precursor for crop protection agents. Its halogenated structure contributes to pesticidal properties, addressing challenges like pest resistance and food security. With the rise of precision agriculture, researchers are investigating its compatibility with nanocarrier systems to enhance delivery efficiency and minimize ecological harm. These innovations resonate with the broader trend of smart farming technologies.

From an industrial perspective, the compound's thermal stability and solubility profile make it suitable for high-performance material development. It is being tested as a building block for organic semiconductors and photovoltaic materials, aligning with the renewable energy sector's expansion. This dual applicability in life sciences and advanced materials underscores its multidisciplinary relevance.

Quality control and analytical characterization of CAS No. 1690706-33-2 rely on techniques like HPLC, NMR spectroscopy, and mass spectrometry. Regulatory compliance, including REACH and GMP standards, ensures its safe handling in research and production. As AI-driven drug discovery accelerates, computational tools are being employed to predict its structure-activity relationships, further optimizing its utility.

In summary, 4,6-Dibromo-7-methoxy-1,3-benzothiazol-2-amine represents a cutting-edge compound with transformative potential across multiple industries. Its integration into next-generation therapeutics and sustainable technologies positions it as a focal point for future innovations, answering critical questions in healthcare, agriculture, and energy.